Cas no 2228335-80-4 (3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid)

• Product Name: 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid
• CAS No: 2228335-80-4
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 6485285
• PubChem ID: 165866191
• Update Time: 2025-10-30

3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid
• 3-amino-2-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]propanoic acid
• 2228335-80-4
• EN300-1740735

• Inchi： 1S/C9H13N3O4/c1-12-7(5(3-10)8(13)14)6(4-11-12)9(15)16-2/h4-5H,3,10H2,1-2H3,(H,13,14)
• InChI Key： KIDRMTNELDFKKJ-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1=C(C(=O)OC)C=NN1C)=O

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 107Ų

Additional information on 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid

Introduction to 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid (CAS No. 2228335-80-4)

3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid, identified by the CAS number 2228335-80-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities and pharmaceutical relevance. The structural features of this molecule, particularly the presence of an amino group, a methoxycarbonyl moiety, and a methyl-substituted pyrazole ring, contribute to its unique chemical properties and potential applications in drug discovery and development.

The synthesis and characterization of 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid involve meticulous chemical transformations that highlight the compound's versatility. The methoxycarbonyl group, for instance, serves as a protective group for carboxylic acid functionality, which can be selectively modified under controlled conditions. This feature is particularly valuable in multi-step synthetic routes where functional group compatibility is a critical consideration. Additionally, the methyl-substituted pyrazole ring enhances the compound's stability and reactivity, making it a suitable candidate for further derivatization and functionalization.

In recent years, pyrazole derivatives have been extensively studied due to their diverse pharmacological properties. These compounds exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention in diseases such as cancer, inflammation, and neurodegenerative disorders. The 3-amino group in 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and selectivity. This property has been leveraged in the design of novel inhibitors targeting enzymes such as kinases and proteases.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid as a pharmacophore. Studies have demonstrated that the structural motif of this compound can be optimized to improve its solubility, bioavailability, and metabolic stability. These computational insights have guided experimental efforts to develop more potent and selective analogs with enhanced pharmacological profiles. For instance, modifications to the substituents around the pyrazole ring have been shown to modulate binding interactions with target proteins, leading to improved drug efficacy.

The role of 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid in drug discovery has also been underscored by its utility as an intermediate in the synthesis of more complex molecules. Its versatile structural framework allows for facile incorporation into larger scaffolds through various coupling reactions, such as amide bond formation or peptide coupling techniques. This flexibility has been exploited in the development of peptidomimetics and small molecule inhibitors that mimic natural bioactive peptides. Such derivatives have shown promise in preclinical studies for their ability to interact with biological targets with high specificity.

Moreover, the environmental and safety considerations associated with 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid are critical factors that influence its adoption in pharmaceutical applications. The compound has been characterized for its stability under various storage conditions and its compatibility with standard purification techniques. These attributes ensure that it can be reliably handled and processed throughout the drug development pipeline without compromising quality or safety standards. Additionally, efforts have been made to optimize synthetic routes that minimize waste generation and reduce environmental impact, aligning with green chemistry principles.

The future prospects of 3-amino-2-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylpropanoic acid are bright, given its multifaceted utility in medicinal chemistry and chemical biology. Ongoing research aims to explore novel derivatives with enhanced pharmacological activity and improved pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors by combining experimental expertise with computational modeling capabilities. Such collaborations will foster innovation and drive the development of next-generation therapeutics based on this promising scaffold.

In conclusion,3-amino 2 4 (methoxycarbonyl) 1 methyl 1H pyrazol 5 ylpropanoic acid (CAS No. 2228335 80 4) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, coupled with its potential applications in drug discovery and development, make it a valuable asset for researchers seeking to design novel therapeutics. As our understanding of biological targets continues to evolve，the importance of versatile intermediates like this compound will only grow，underscoring their role in advancing modern medicine.